Cas no 2411256-62-5 (N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide)

• Product Name: N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide
• CAS No: 2411256-62-5
• MF: C₁₅H₂₇N₃O
• MW: 265.3943836689
• CID: 5356093
• PubChem ID: 146098367
• Update Time: 2025-07-09

N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-[methyl(propan-2-yl)amino]piperidin-1-yl}ethyl)but-2-ynamide
• N-[2-[4-[Methyl(propan-2-yl)amino]piperidin-1-yl]ethyl]but-2-ynamide
• Z3952175256
• N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide

• Inchi： 1S/C15H27N3O/c1-5-6-15(19)16-9-12-18-10-7-14(8-11-18)17(4)13(2)3/h13-14H,7-12H2,1-4H3,(H,16,19)
• InChI Key： VRVNISFISYOCIL-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCCN1CCC(CC1)N(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 35.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide

N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide: A Promising Compound in Medicinal Chemistry

N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide (CAS No. 2411256-62-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as piperidine derivatives, which have shown promise in various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide is characterized by a piperidine ring linked to an alkyl chain and a terminal alkyne group. The presence of the methyl(propan-2-yl)amino substituent on the piperidine ring imparts significant conformational flexibility and enhances the compound's ability to interact with biological targets. This structural diversity is crucial for optimizing the compound's pharmacological properties and improving its therapeutic potential.

Recent studies have focused on the biological activity of N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide could be a valuable candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide has also shown promise in neuroprotective studies. Preclinical models have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic profile of N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-ynamide has been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into a therapeutic agent.

To further validate the therapeutic potential of N-(2-{4-methyl(propan-2-yl)aminopiperidin-1-yl}ethyl)but-2-yamamide, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and tolerability of the compound in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials will provide more comprehensive data on the compound's therapeutic benefits and potential side effects.

In conclusion, N-(2-{4-methyl(propan-2-y l)aminopiperidin -1 - yl } eth yl ) but - 2 - ynam ide (CAS No. 2411 356 - 6 5 ) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for further development into a novel therapeutic agent. Continued research and clinical trials will be essential to fully realize its potential in treating various diseases and improving patient outcomes.